Cas no 200356-07-6 (2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-)

• Product name: 2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
• CAS No: 200356-07-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 240727

2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
• Oxiranecarboxamide, 3-methyl-2-propyl-,(2R-trans)-
• Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- (9CI)
• Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)- (9CI)
• 2-Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)-

• Inchi： 1S/C7H13NO2/c1-3-4-7(6(8)9)5(2)10-7/h5H,3-4H2,1-2H3,(H2,8,9)/t5-,7+/m0/s1
• InChI Key： KZWAJILTVWSJMI-CAHLUQPWSA-N
• SMILES： O1[C@@H](C)[C@]1(CCC)C(N)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.62